![molecular formula C20H28N4O5S2 B4623994 ethyl 2-[({1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-piperidinyl}carbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate](/img/structure/B4623994.png)
ethyl 2-[({1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-piperidinyl}carbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate
Overview
Description
Synthesis Analysis
The synthesis of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, a compound with structural similarities, involves the treatment with ethyl 2-cyano-3,3-dimethylthioacrylate, showcasing a method that might be applicable or provide insights into synthesizing the compound through analogous chemical strategies (L. Minga, 2005).
Molecular Structure Analysis
The molecular structures of related compounds have been determined, revealing intramolecular N-H...O hydrogen bonds and almost planar ring formations due to these hydrogen bonds, which could suggest similar structural features in the target compound (Chao Wu et al., 2005).
Chemical Reactions and Properties
Chemical reactions involving similar compounds often result in products with fungicidal and plant growth regulation activities, indicating that our compound of interest may also undergo reactions leading to bioactive products (L. Minga, 2005).
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
The synthesis of related chemical structures involves Michael addition reactions and other transformations, showcasing the compound's potential role in creating novel heterocyclic compounds. For instance, Michael addition of active methylene compounds to certain thiophenones has been utilized to synthesize a series of compounds, highlighting a methodological approach in organic synthesis that could be relevant to the compound (Bakhouch et al., 2015).
Pharmaceutical Applications
Several studies focus on the synthesis of novel heterocyclic compounds with potential antibacterial properties. These research efforts aim to create new molecules that could serve as antibacterial agents, indicating a possible pharmaceutical application for similar compounds (Azab et al., 2013). Another study involves the design and synthesis of molecules for the inhibition of Mycobacterium tuberculosis GyrB, suggesting that related compounds could be explored for their antitubercular activity (Jeankumar et al., 2013).
Materials Science and Corrosion Inhibition
Research on pyran derivatives for acid corrosion indicates a possible application in materials science, particularly in corrosion inhibition. This demonstrates the compound's potential utility beyond pharmaceuticals, possibly offering protection for metals in acidic environments (Saranya et al., 2020).
properties
IUPAC Name |
ethyl 2-[[1-(1,5-dimethylpyrazol-4-yl)sulfonylpiperidine-3-carbonyl]amino]-4,5-dimethylthiophene-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O5S2/c1-6-29-20(26)17-12(2)14(4)30-19(17)22-18(25)15-8-7-9-24(11-15)31(27,28)16-10-21-23(5)13(16)3/h10,15H,6-9,11H2,1-5H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQPUSSBFKINCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2CCCN(C2)S(=O)(=O)C3=C(N(N=C3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-[({1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}carbonyl)amino]-4,5-dimethylthiophene-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.